![molecular formula C10H16ClN3O2 B6187834 ethyl 4-methyl-4H,5H,6H,7H-pyrazolo[1,5-a]pyrazine-3-carboxylate hydrochloride CAS No. 2639436-68-1](/img/no-structure.png)
ethyl 4-methyl-4H,5H,6H,7H-pyrazolo[1,5-a]pyrazine-3-carboxylate hydrochloride
Description
Future Directions
The future directions for research on ethyl 4-methyl-4H,5H,6H,7H-pyrazolo[1,5-a]pyrazine-3-carboxylate hydrochloride and similar compounds could involve further exploration of their biological activities and mechanisms of action. There is also a need for more Structure-Activity Relationship (SAR) research on this scaffold .
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for ethyl 4-methyl-4H,5H,6H,7H-pyrazolo[1,5-a]pyrazine-3-carboxylate hydrochloride involves the reaction of 4-methyl-1,2,3,6-tetrahydropyridine-3-carboxylic acid with ethyl chloroformate to form ethyl 4-methyl-1,2,3,6-tetrahydropyridine-3-carboxylate. This intermediate is then reacted with hydrazine hydrate to form ethyl 4-methyl-4H-pyrazolo[1,5-a]pyridine-3-carboxylate, which is further reacted with nitrous acid to form ethyl 4-methyl-4H,5H,6H,7H-pyrazolo[1,5-a]pyrazine-3-carboxylate. The final step involves the addition of hydrochloric acid to form the hydrochloride salt of the compound.", "Starting Materials": [ "4-methyl-1,2,3,6-tetrahydropyridine-3-carboxylic acid", "Ethyl chloroformate", "Hydrazine hydrate", "Nitrous acid", "Hydrochloric acid" ], "Reaction": [ "Step 1: React 4-methyl-1,2,3,6-tetrahydropyridine-3-carboxylic acid with ethyl chloroformate in the presence of a base to form ethyl 4-methyl-1,2,3,6-tetrahydropyridine-3-carboxylate.", "Step 2: React ethyl 4-methyl-1,2,3,6-tetrahydropyridine-3-carboxylate with hydrazine hydrate in the presence of a base to form ethyl 4-methyl-4H-pyrazolo[1,5-a]pyridine-3-carboxylate.", "Step 3: React ethyl 4-methyl-4H-pyrazolo[1,5-a]pyridine-3-carboxylate with nitrous acid to form ethyl 4-methyl-4H,5H,6H,7H-pyrazolo[1,5-a]pyrazine-3-carboxylate.", "Step 4: Add hydrochloric acid to the final product to form the hydrochloride salt of ethyl 4-methyl-4H,5H,6H,7H-pyrazolo[1,5-a]pyrazine-3-carboxylate." ] } | |
CAS RN |
2639436-68-1 |
Molecular Formula |
C10H16ClN3O2 |
Molecular Weight |
245.7 |
Purity |
95 |
Origin of Product |
United States |
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